(E)-2-(4-chlorophenyl)-N-[1-(3-chlorophenyl)ethyl]ethenesulfonamide

• IUPAC Name: (E)-2-(4-chlorophenyl)-N-[1-(3-chlorophenyl)ethyl]ethenesulfonamide
• InChI: InChI=1S/C16H15Cl2NO2S/c1-12(14-3-2-4-16(18)11-14)19-22(20,21)10-9-13-5-7-15(17)8-6-13/h2-12,19H,1H3/b10-9+
• InChI Key: SUGILNKJFFXBJM-MDZDMXLPSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)Cl)NS(=O)(=O)C=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: CC(C1=CC(=CC=C1)Cl)NS(=O)(=O)/C=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C16H15Cl2NO2S
• Molecular Weight: 356.3 g/mol

Description

(E)-2-(4-chlorophenyl)-N-[1-(3-chlorophenyl)ethyl]ethenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is also known as TCS2314 and is a member of the sulfonamide class of compounds.

Scientific Research Applications

Structural Analysis and Synthesis Protocols

Synthetic Approaches

Various studies have focused on the synthesis of chlorophenyl-containing compounds, exploring different synthetic routes and protocols. For instance, ethyl 4-(4-chlorophenyl)-3-methyl-2,4-dioxobutyrate, a precursor to antiobesity agents like rimonabant, was synthesized from p-chloropropiophenone, highlighting the importance of chlorophenyl compounds in medicinal chemistry Hao Zhi-hui, 2007.

Crystal Structure Analysis

The analysis of crystal structures of chlorophenyl compounds provides insights into their molecular configurations, interactions, and potential applications in drug design. The compound ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, for example, showcases the detailed structural elucidation necessary for understanding the compound's behavior in solid-state, contributing to the design of novel molecules with specific properties James E. Johnson et al., 2006.

Potential Medicinal Applications

Antimicrobial and Antifungal Agents

Derivatives of chlorophenyl compounds have been explored for their biological activities, including antimicrobial and antifungal properties. N-Dimethylphenyl substituted derivatives of N-ethyl/benzyl-4-chlorobenzenesulfonamide showed moderate to good activities against Gram-negative & Gram-positive bacteria, showcasing the potential of chlorophenyl compounds in developing new antimicrobial agents Aziz‐ur‐Rehman et al., 2014.

Endothelin Receptor Antagonists

The exploration of ethenesulfonamide derivatives has led to the discovery of novel endothelin receptor antagonists, indicating the therapeutic potential of such compounds in treating diseases related to endothelin dysregulation. This research underlines the importance of chlorophenyl compounds in developing new treatments for cardiovascular diseases H. Harada et al., 2001.